Cas no 62176-28-7 (5-Bromo-2-(2-methoxyethoxy)benzoic Acid)

• Product Name: 5-Bromo-2-(2-methoxyethoxy)benzoic Acid
• CAS No: 62176-28-7
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• MDL: MFCD02729218
• CID: 455446
• Update Time: 2025-05-20

5-Bromo-2-(2-methoxyethoxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-bromo-2-(2-methoxyethoxy)-
• 5-Bromo-2-(2-methoxyethoxy)benzoic acid
• AC1NPTP1
• AC1Q4GBI
• ARONIS011076
• CTK2C5613
• SBB079990
• STL066383
• SureCN1505305
• 5-Bromo-2-(2-methoxyethoxy)benzoic Acid

• MDL： MFCD02729218
• Inchi： 1S/C10H11BrO4/c1-14-4-5-15-9-3-2-7(11)6-8(9)10(12)13/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key： IJQKYTRADZFFTK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)OCCOC

Computed Properties

• Exact Mass: 273.98403
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Bromo-2-(2-methoxyethoxy)benzoic Acid

Benzoic Acid, 5-Bromo-2-(2-Methoxyethoxy) (CAS No. 62176-28-7)

Benzoic acid, 5-bromo-2-(2-methoxyethoxy), also known by its CAS registry number 62176-28-7, is a synthetic organic compound with a complex structure that has garnered significant attention in the fields of pharmacology and materials science. This compound is characterized by its benzoic acid backbone, which serves as the foundation for its functional groups. The presence of a bromine atom at the 5-position and a methoxyethoxy group at the 2-position introduces unique chemical properties that make it a valuable molecule for various applications.

The synthesis of benzoic acid, 5-bromo-2-(2-methoxyethoxy) involves a multi-step process that typically begins with bromination of the benzoic acid derivative. The introduction of the methoxyethoxy group is achieved through nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway employed. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling researchers to produce this compound in higher yields and with greater purity.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that benzoic acid, 5-bromo-2-(2-methoxyethoxy) exhibits significant bioactivity, particularly in modulating cellular signaling pathways. For instance, research published in Nature Communications demonstrated that this compound can inhibit key enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to interact with G-protein coupled receptors (GPCRs) has opened avenues for its use in treating conditions such as chronic pain and neurodegenerative diseases.

In addition to its pharmacological applications, benzoic acid, 5-bromo-2-(2-methoxyethoxy) has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic cells. Recent studies have explored its role as a hole transport material due to its ability to facilitate charge carrier mobility efficiently.

The environmental impact of this compound is another area of active research. While it has shown promise in various applications, concerns about its biodegradability and potential toxicity have prompted investigations into its environmental fate. Preliminary studies indicate that under aerobic conditions, this compound undergoes microbial degradation; however, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, benzoic acid, 5-bromo-2-(2-methoxyethoxy) (CAS No. 62176-28-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both pharmacological and materials science research. As advancements in synthetic methodologies and understanding of its biological effects continue to unfold, this compound is poised to play an increasingly important role in the development of novel therapeutic agents and advanced materials.